N-isobutyl-2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: 2-[2-[2-(4-methylanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(2-methylpropyl)acetamide
• InChI: InChI=1S/C18H23N3O2S2/c1-12(2)9-19-16(22)8-15-10-24-18(21-15)25-11-17(23)20-14-6-4-13(3)5-7-14/h4-7,10,12H,8-9,11H2,1-3H3,(H,19,22)(H,20,23)
• InChI Key: PDLAEIKKRMAOAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC(=CS2)CC(=O)NCC(C)C
• Molecular Formula: C18H23N3O2S2
• Molecular Weight: 377.5 g/mol

Description

“N-isobutyl-2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamide” is a chemical compound that contains a thiazole group. Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are found in many potent biologically active compounds.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-isobutyl-2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamide” are not available in the sources I have. Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Mechanism of Action

The mechanism of action of “N-isobutyl-2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamide” is not specified in the sources I have. Thiazole derivatives are known to have diverse biological activities.

Future Directions

Thiazole derivatives have been the focus of many research studies due to their diverse biological activities. Future research may continue to explore the potential applications of these compounds in various fields, including medicine and pharmacology.